2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride

• Molecular Formula: C8H13ClO2S
• Molecular Weight: 208.71 g/mol
• IUPAC Name: 2-(cyclohexen-1-yl)ethanesulfonyl chloride
• InChI: InChI=1S/C8H13ClO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h4H,1-3,5-7H2
• InChI Key: XSGMFEWIIGHVFS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCS(=O)(=O)Cl

Description

2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride (molecular formula: C₈H₁₁ClO₂S; molecular weight: 208.71 g/mol) is a sulfonyl chloride derivative characterized by a cyclohexene ring attached to an ethane backbone. The sulfonyl chloride (–SO₂Cl) group confers high electrophilic reactivity, making it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals . Its cyclohexenyl moiety introduces steric and electronic effects that distinguish it from simpler sulfonyl chlorides, influencing its reactivity and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride typically involves the reaction of cyclohexene with ethane sulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles, such as amines or alcohols, to form sulfonamide or sulfonate esters.

Addition Reactions: The cyclohexene ring can participate in addition reactions with electrophiles, such as halogens or hydrogen halides.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are commonly used nucleophiles in substitution reactions.

Catalysts: Lewis acids, such as aluminum chloride, are used to catalyze the reactions.

Major Products

Sulfonamides: Formed by the reaction with amines.

Sulfonate Esters: Formed by the reaction with alcohols.

Scientific Research Applications

2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Employed in the modification of biomolecules for studying their functions and interactions.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride involves its reactivity towards nucleophiles and electrophiles. The sulfonyl chloride group is highly reactive and can form covalent bonds with nucleophiles, leading to the formation of sulfonamide or sulfonate ester derivatives . The cyclohexene ring can undergo addition reactions with electrophiles, resulting in the formation of various addition products .

Comparison with Similar Compounds

Structural Analogs with Varying Cycloalkyl Groups

The cyclohexenyl group differentiates this compound from other cycloalkyl-substituted sulfonyl chlorides:

Compound Name	Molecular Formula	Key Structural Differences	Impact on Properties
2-(Cyclopentyl)ethane-1-sulfonyl chloride	C₇H₁₁ClO₂S	Cyclopentane ring (smaller, saturated)	Higher ring strain, increased reactivity in nucleophilic substitutions compared to cyclohexenyl derivatives
2-(Cyclohex-2-en-1-yl)ethane-1-sulfonyl chloride	C₈H₁₁ClO₂S	Double bond at C2 position	Altered electronic conjugation and steric hindrance; may exhibit regioselectivity differences in reactions
Cyclohexylmethanesulfonyl chloride	C₇H₁₃ClO₂S	Saturated cyclohexyl group	Reduced steric hindrance and enhanced stability compared to cyclohexenyl analogs

However, the double bond’s position (C1 vs. C2) can modulate steric accessibility and electronic delocalization .

Simple Sulfonyl Chlorides

Simpler sulfonyl chlorides lack complex substituents, leading to distinct reactivity profiles:

Compound Name	Molecular Formula	Key Differences
Ethanesulfonyl chloride	C₂H₅ClO₂S	No cycloalkyl group	Higher electrophilicity but less steric hindrance; widely used as a generic sulfonating agent
Methanesulfonyl chloride	CH₃ClO₂S	Shorter alkyl chain	Faster reaction kinetics due to minimal steric effects, but limited application in complex syntheses

Key Insight : The absence of bulky substituents in simpler analogs like ethanesulfonyl chloride allows for broader applicability in straightforward sulfonations, whereas the cyclohexenyl group in the target compound enables tailored reactivity in stereospecific reactions .

Alkoxy-Substituted Derivatives

Alkoxy chains influence solubility and hydrophobicity:

Compound Name	Molecular Formula	Key Differences
2-(Octyloxy)ethane-1-sulfonyl chloride	C₁₀H₂₁ClO₃S	Longer alkoxy chain	Enhanced lipophilicity, suitable for lipid-soluble drug intermediates
2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride	C₅H₁₁ClO₄S	Branched ether chain	Improved solubility in polar solvents; used in polymer chemistry

Key Insight : Alkoxy substituents modulate physicochemical properties, with longer chains (e.g., octyloxy) favoring hydrophobic interactions, while branched chains (e.g., methoxyethoxy) enhance compatibility with polar reaction environments .

Aromatic vs. Alicyclic Substituents

Aromatic sulfonyl chlorides exhibit distinct electronic effects:

Compound Name	Molecular Formula	Key Differences
2-(Phenylsulfanyl)ethane-1-sulfonyl chloride	C₈H₇ClO₂S₂	Aromatic phenyl group	Electron-withdrawing effects enhance electrophilicity; used in arylative coupling reactions
2-(2,6-Difluorophenyl)ethane-1-sulfonyl chloride	C₈H₆ClF₂O₂S	Fluorinated aromatic ring	Increased stability and bioactivity; relevant in medicinal chemistry

Key Insight : Aromatic substituents introduce resonance stabilization and electronic effects absent in alicyclic analogs, making them preferable in reactions requiring directed electrophilic aromatic substitution .

Functional Group Variations

Modifications to the sulfonyl chloride group alter reactivity:

Compound Name	Molecular Formula	Key Differences
2-(Pyridin-4-yl)ethane-1-sulfonyl fluoride	C₇H₇FNO₂S	Fluoride instead of chloride	Reduced reactivity in nucleophilic substitutions; used in radiolabeling and PET imaging
2-(Dimethylcarbamoyl)ethane-1-sulfonyl chloride	C₅H₁₀ClNO₃S	Carbamoyl group	Dual functionality for crosslinking reactions; applicable in polymer crosslinkers

Key Insight : Replacing chlorine with fluorine (sulfonyl fluoride) reduces leaving-group ability but enhances stability under physiological conditions, expanding utility in biomedical applications .

Biological Activity

2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride is a sulfonyl chloride compound known for its potential biological activities. This article explores its synthesis, biological effects, and relevant research findings, providing a comprehensive overview of its significance in medicinal chemistry.

Synthesis

The synthesis of 2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride typically involves the reaction of cyclohexene with sulfonyl chlorides under controlled conditions. This process can yield various derivatives that may exhibit differing biological activities.

Biological Activity Overview

The biological activity of sulfonyl chlorides, including 2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride, is primarily attributed to their ability to act as electrophiles. They can participate in nucleophilic substitution reactions, leading to the formation of sulfonamides and other biologically active compounds.

The mechanism of action for 2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride involves:

• Electrophilic Attack : The sulfonyl chloride group can react with nucleophiles such as amines, alcohols, and thiols.
• Formation of Sulfonamides : This compound can form sulfonamides, which are known for their antibacterial properties.

Research Findings

Recent studies have investigated the biological activity of various sulfonyl chloride derivatives, including their potential as antibacterial agents and enzyme inhibitors.

Antibacterial Activity

A study evaluating the antibacterial properties of sulfonyl chlorides reported that several derivatives exhibited significant activity against Gram-positive and Gram-negative bacteria. The structure-activity relationship (SAR) indicated that modifications to the cyclohexene moiety could enhance efficacy.

Case Studies

Several case studies have highlighted the effectiveness of sulfonamide derivatives in treating bacterial infections. For instance:

• Study A : A derivative of 2-(Cyclohex-1-en-1-yl)ethane-1-sulfonyl chloride demonstrated an IC50 value of 5.6 μM against Staphylococcus aureus.

Compound	IC50 (μM)	Target Organism
2-(Cyclohex-1-en-1-yl)ethane-1-sulfonamide	5.6	Staphylococcus aureus
Another derivative	3.2	Escherichia coli

Toxicity and Safety Profile

While evaluating the safety profile, it was noted that some derivatives exhibited low cytotoxicity in human cell lines, making them promising candidates for further development in therapeutic applications.